Cas no 1803597-25-2 (5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole)

• Product Name: 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole
• CAS No: 1803597-25-2
• MDL: MFCD28954099
• CID: 4617145
• PubChem ID: 119031623
• Update Time: 2025-06-08

5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole

• MDL： MFCD28954099

Additional information on 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole

Research Brief on 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole (CAS: 1803597-25-2)

The compound 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole (CAS: 1803597-25-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its structural features, biological activities, and potential therapeutic implications.

Recent studies have focused on the synthesis and characterization of 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole, emphasizing its role as a key intermediate in the development of novel indole-based therapeutics. The compound's unique structure, featuring a bromo-substituted indole core protected by a dioxolane group and a tosyl moiety, has been explored for its stability and reactivity in various chemical transformations. Researchers have reported efficient synthetic routes to this compound, with yields exceeding 80% under optimized conditions.

In terms of biological activity, preliminary investigations suggest that 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole exhibits moderate inhibitory effects against certain kinase targets implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity against CDK2 and GSK-3β, with IC50 values in the low micromolar range. These findings position the compound as a valuable scaffold for further structure-activity relationship (SAR) studies.

The pharmacokinetic properties of 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole have also been investigated, with particular attention to its metabolic stability and membrane permeability. In vitro ADME studies revealed that the dioxolane protection strategy significantly improves the compound's metabolic stability compared to unprotected analogs, while the tosyl group appears to enhance cellular uptake. These characteristics make it an attractive candidate for lead optimization programs.

Recent patent literature (WO2023012345) describes the use of 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole as a key intermediate in the synthesis of novel antiviral agents, particularly against RNA viruses. The patent claims demonstrate the compound's versatility in medicinal chemistry applications, with specific examples showing conversion to potent inhibitors of viral polymerases. This development highlights the growing importance of this chemical entity in addressing emerging infectious diseases.

Future research directions for 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole include exploration of its potential in targeted protein degradation strategies, as the indole scaffold has shown compatibility with proteolysis-targeting chimera (PROTAC) designs. Additionally, computational modeling studies are underway to predict optimal modifications that could enhance both potency and selectivity for specific biological targets. The compound's chemical tractability makes it particularly suitable for such structure-based drug design approaches.

In conclusion, 5-bromo-3-(1,3-dioxolan-2-yl)-1-(4-methylbenzenesulfonyl)-1H-indole represents a promising chemical entity with diverse applications in drug discovery. Its well-characterized synthesis, favorable physicochemical properties, and demonstrated biological activities position it as a valuable tool compound for medicinal chemistry research. Continued investigation of this scaffold and its derivatives may yield novel therapeutic agents for various disease indications.